Cas no 2007468-99-5 (tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate
• CAS No: 2007468-99-5
• MF: C₁₄H₂₀F₂N₂O₂
• MW: 286.317610740662
• CID: 6142828
• PubChem ID: 165880301
• Update Time: 2025-07-20

tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate
• tert-butyl N-[2-amino-3-(3,5-difluorophenyl)propyl]carbamate
• 2007468-99-5
• EN300-1876581

• Inchi： 1S/C14H20F2N2O2/c1-14(2,3)20-13(19)18-8-12(17)6-9-4-10(15)7-11(16)5-9/h4-5,7,12H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： CMIDXPOHQPEQAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 286.14928421g/mol
• Monoisotopic Mass: 286.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate (CAS No. 2007468-99-5)

The compound tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate (CAS No. 2007468-99-5) is a specialized organic intermediate widely utilized in pharmaceutical research and development. Its unique structure, featuring a difluorophenyl moiety and a carbamate protecting group, makes it a valuable building block for synthesizing bioactive molecules. Researchers frequently employ this compound in the design of kinase inhibitors and CNS-targeting drugs, aligning with current trends in personalized medicine and neurodegenerative disease treatment.

In recent years, the demand for fluorinated compounds like 2007468-99-5 has surged due to their enhanced metabolic stability and membrane permeability – key properties addressed in popular search queries such as "improving drug bioavailability" and "fluorine in drug design." The tert-butyloxycarbonyl (Boc) group in this molecule serves as a temporary amine protector, a technique extensively discussed in organic chemistry forums under terms like "amine protection strategies" and "Boc deprotection conditions."

The synthetic versatility of 3,5-difluorophenyl-containing intermediates has gained attention in AI-driven drug discovery platforms, correlating with trending searches about "AI-assisted molecular design." This compound's chiral center at the 2-amino position also makes it relevant to discussions on "stereoselective synthesis" – one of the most searched topics in modern medicinal chemistry. Analytical methods for characterizing 2007468-99-5, including HPLC purity profiles and mass spectrometry data, frequently appear in methodology-focused queries from quality control laboratories.

From a commercial perspective, tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate represents a growing segment in the fine chemicals market. Supply chain analysts note increased procurement requests matching keywords like "high-purity pharmaceutical intermediates" and "cGMP-compliant building blocks." The compound's stability under inert atmosphere (a frequent technical question in storage-related searches) and solubility profiles in common organic solvents make it practical for industrial-scale applications.

Environmental considerations surrounding fluorinated compounds have prompted research into greener synthesis routes for 2007468-99-5, addressing eco-conscious queries like "sustainable fluorination methods." The pharmaceutical industry's focus on targeted drug delivery systems has further elevated interest in this intermediate, particularly for creating blood-brain barrier permeable constructs – a hot topic in neuroscience research circles and related search trends.

Technical specifications for CAS 2007468-99-5 often include discussions of its crystalline properties (relevant to "polymorph screening" searches) and compatibility with common peptide coupling reagents. Recent patent analyses reveal its utility in developing protease-resistant therapeutic candidates, connecting to trending investigations in biostability enhancement. The compound's logP value and other physicochemical parameters frequently appear in QSAR modeling discussions, reflecting computational chemists' search patterns.

Quality assurance protocols for tert-butyl N-2-amino-3-(3,5-difluorophenyl)propylcarbamate emphasize rigorous residual solvent analysis and heavy metal screening – key compliance aspects highlighted in regulatory submission guidelines. These procedures align with frequently searched GMP documentation requirements. The growing adoption of continuous flow chemistry for producing such multifunctional intermediates responds to manufacturing efficiency queries in process chemistry communities.

In conclusion, 2007468-99-5 exemplifies the intersection of structural complexity and practical utility in modern drug development. Its relevance to cutting-edge research areas like fluorinated biologics and small molecule prodrugs ensures continued interest from both academic and industrial researchers, reflected in evolving search engine patterns and scientific literature citations.